Cas no 2044714-04-5 (1-(2-Aminoethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile hydrochloride)

• Product Name: 1-(2-Aminoethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile hydrochloride
• CAS No: 2044714-04-5
• MF: C₇H₉ClN₄O₂
• MW: 216.62495970726
• MDL: MFCD30005607
• CID: 4634491
• PubChem ID: 121210414
• Update Time: 2025-10-24

1-(2-Aminoethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile hydrochloride
• 1-(2-aminoethyl)-2,4-dioxopyrimidine-5-carbonitrile;hydrochloride
• Z2678251403
• 1-(2-Aminoethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile hydrochloride

• MDL： MFCD30005607
• Inchi： 1S/C7H8N4O2.ClH/c8-1-2-11-4-5(3-9)6(12)10-7(11)13;/h4H,1-2,8H2,(H,10,12,13);1H
• InChI Key： YDORSZSWGZLRFT-UHFFFAOYSA-N
• SMILES： Cl.O=C1NC(C(C#N)=CN1CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 325
• Topological Polar Surface Area: 99.2

Additional information on 1-(2-Aminoethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile hydrochloride

Comprehensive Overview of 1-(2-Aminoethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile hydrochloride (CAS No. 2044714-04-5)

The compound 1-(2-Aminoethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile hydrochloride (CAS No. 2044714-04-5) is a specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyano group and aminoethyl moiety, makes it a valuable intermediate for synthesizing novel therapeutic agents. Researchers are increasingly interested in this compound due to its relevance in drug discovery and medicinal chemistry, particularly in the development of small-molecule inhibitors targeting enzymes involved in metabolic pathways.

In recent years, the demand for heterocyclic compounds like 1-(2-Aminoethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile hydrochloride has surged, driven by advancements in precision medicine and targeted therapy. This compound's CAS No. 2044714-04-5 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance. Its applications span cancer research, neurodegenerative disease studies, and antiviral drug development, aligning with current trends in biopharmaceutical innovation.

The pyrimidine core of this compound is a hallmark of many biologically active molecules, such as nucleoside analogs and kinase inhibitors. The presence of a hydrochloride salt enhances its solubility, making it suitable for in vitro and in vivo assays. Scientists exploring structure-activity relationships (SAR) often utilize this compound to optimize binding affinity and selectivity in drug design. Its carbonitrile group further allows for versatile chemical modifications, enabling the creation of diverse bioactive scaffolds.

From an industrial perspective, 1-(2-Aminoethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile hydrochloride is synthesized through multi-step organic reactions, including cyclization and functional group transformations. Quality control measures, such as HPLC purity analysis and NMR characterization, ensure its suitability for high-throughput screening. The compound's stability under physiological conditions and compatibility with common solvents are additional advantages for laboratory use.

Emerging topics like AI-driven drug discovery and fragment-based screening have further highlighted the relevance of this compound. Computational chemists employ molecular docking simulations to predict its interactions with protein targets, accelerating the identification of lead compounds. Additionally, its low cytotoxicity profile in preliminary studies makes it a promising candidate for preclinical evaluation.

In summary, 1-(2-Aminoethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile hydrochloride (CAS No. 2044714-04-5) represents a critical tool in modern chemical biology. Its versatility, combined with the rising interest in personalized therapeutics and green chemistry, positions it as a focal point for future research. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to breakthroughs in life sciences and pharmaceutical development.